3-nitro-N-{2,2,2-trichloro-1-[({4-[(E)-phenyldiazenyl]phenyl}carbamothioyl)amino]ethyl}benzamide

Specification

• Molecular Formula: C22H17Cl3N6O3S
• Molecular Weight: 551.8 g/mol
• IUPAC Name: 3-nitro-N-[2,2,2-trichloro-1-[(4-phenyldiazenylphenyl)carbamothioylamino]ethyl]benzamide
• Standard InChI: InChI=1S/C22H17Cl3N6O3S/c23-22(24,25)20(27-19(32)14-5-4-8-18(13-14)31(33)34)28-21(35)26-15-9-11-17(12-10-15)30-29-16-6-2-1-3-7-16/h1-13,20H,(H,27,32)(H2,26,28,35)
• Standard InChI Key: BJQZXUJQKBDZNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=S)NC(C(Cl)(Cl)Cl)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]

Introduction

Structural and Molecular Characteristics

Core Molecular Architecture

The compound’s IUPAC name, 3-nitro-N-[2,2,2-trichloro-1-[(4-phenyldiazenylphenyl)carbamothioylamino]ethyl]benzamide, reflects its intricate architecture. Key features include:

• Benzamide backbone: A nitro group (-NO₂) at the third position of the benzene ring enhances electrophilicity and potential reactivity.

• Trichloroethyl group: The -CCl₃ moiety contributes to steric bulk and lipophilicity, influencing solubility and intermolecular interactions.

• Thiourea linkage: The -NHC(=S)NH- bridge connects the trichloroethyl group to the azo-containing aryl system, enabling hydrogen bonding and metal coordination.

• Azo group: The -N=N- bridge in the (E)-configuration creates a planar, conjugated system with potential photochromic properties.

Table 1: Molecular Descriptors

Property	Value
Molecular Formula	C₂₂H₁₇Cl₃N₆O₃S
Molecular Weight	551.8 g/mol
SMILES	C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=S)NC(C(Cl)(Cl)Cl)NC(=O)C3=CC(=CC=C3)N+[O-]
InChIKey	BJQZXUJQKBDZNV-UHFFFAOYSA-N
CAS Number	302821-14-3

Spectroscopic and Computational Data

PubChem Lite provides collision cross-section (CCS) predictions for various adducts (Table 2), critical for mass spectrometry characterization. The [M+H]+ ion (m/z 551.02211) exhibits a CCS of 221.3 Ų, while the sodium adduct [M+Na]+ (m/z 573.00405) shows higher CCS (232.1 Ų), reflecting increased molecular surface area.

Table 2: Predicted Collision Cross Sections

Adduct	m/z	CCS (Ų)
[M+H]+	551.02211	221.3
[M+Na]+	573.00405	232.1
[M+NH₄]+	568.04865	226.8
[M-H]-	549.00755	228.8

Synthesis and Reaction Pathways

Hypothetical Synthetic Route

While explicit synthetic protocols are unavailable in public databases, the structure suggests a multi-step sequence:

• Benzamide formation: Nitration of benzoyl chloride at the meta position, followed by amidation with 2,2,2-trichloroethylamine.

• Thiourea coupling: Reaction of 4-[(E)-phenyldiazenyl]aniline with thiophosgene to form the isothiocyanate intermediate, subsequently coupled with the trichloroethylamine moiety.

• Azo group introduction: Diazotization of aniline derivatives and coupling with benzene under controlled pH.

Challenges include steric hindrance from the trichloroethyl group and regioselectivity in nitration. Purification likely necessitates chromatographic techniques due to the compound’s low solubility in polar solvents.

Challenges and Limitations

Stability Concerns

• Nitro group instability: Risk of decomposition under thermal or photolytic stress.

• Azo group degradation: Susceptibility to reductases in biological systems limits in vivo applications.

Solubility and Formulation

The compound’s logP (estimated 4.8) indicates high lipophilicity, necessitating lipid-based delivery systems for biological testing.

Future Research Directions

• Synthetic optimization: Developing catalytic methods to enhance yield and purity.

• Biological profiling: Screening against NCI-60 cancer cell lines and ESKAPE pathogens.

• Computational modeling: DFT studies to predict reactivity and degradation pathways.